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Compound of Interest

Compound Name: 2-Amino-4-bromobenzonitrile

Cat. No.: B1277943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-Amino-
4-bromobenzonitrile (CAS No. 304858-65-9), a key building block in pharmaceutical and

chemical research. This document synthesizes available data on its physical and chemical

properties, toxicological profile, and handling procedures to ensure its safe use in a laboratory

setting.

Chemical and Physical Properties
2-Amino-4-bromobenzonitrile is a solid organic compound with the molecular formula

C₇H₅BrN₂.[1][2] It is important to understand its physical characteristics to ensure proper

handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1277943?utm_src=pdf-interest
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://fluorochem.co.uk/product/F077493/
https://www.scbt.com/p/2-amino-4-bromobenzonitrile-304858-65-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 304858-65-9 [1][2]

Molecular Formula C₇H₅BrN₂ [1][2]

Molecular Weight 197.03 g/mol [3]

Physical Form Solid [3][4]

Purity ≥98% [3]

Melting Point 163-166°C [4]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[3]

Toxicological Information and Hazard Classification
While specific quantitative toxicological data such as LD50 and LC50 values for 2-Amino-4-
bromobenzonitrile are not readily available in the public domain, the compound is classified

as harmful and an irritant based on available safety data sheets.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

(Data sourced from Fluorochem Safety Data Sheet)[1]

Signal Word: Warning[1][3]

GHS Pictograms:[1][3]

GHS07: Exclamation Mark

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of 2-Amino-4-bromobenzonitrile are not explicitly provided in the reviewed safety

data sheets. However, standard OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for such characterizations. For instance:

Melting Point: Determined using methods such as OECD Guideline 102 (Melting

Point/Melting Range).

Acute Oral Toxicity: Generally determined following protocols like OECD Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 423 (Acute Oral Toxicity -

Acute Toxic Class Method).
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Skin Irritation: Assessed using methods outlined in OECD Guideline 404 (Acute Dermal

Irritation/Corrosion).

Eye Irritation: Determined according to OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Researchers requiring precise experimental details should refer to the specific guidelines under

which the substance was tested, if available from the supplier.

Safety and Handling Procedures
The following diagram outlines the logical workflow for the safe handling of 2-Amino-4-
bromobenzonitrile, from initial hazard assessment to emergency response.
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Hazard Identification & Assessment

Control Measures & Personal Protection

Safe Handling & Storage

Emergency Procedures

Identify Hazards:
- Harmful if swallowed, inhaled, or in contact with skin

- Causes skin and serious eye irritation
- May cause respiratory irritation

Assess Risks:
- Route of exposure (inhalation, ingestion, skin contact)

- Duration and frequency of handling

Engineering Controls:
- Use in a well-ventilated area
- Fume hood recommended

Personal Protective Equipment (PPE):
- Protective gloves (e.g., nitrile)

- Safety glasses with side-shields or goggles
- Lab coat

Safe Handling Practices:
- Avoid breathing dust

- Avoid contact with skin and eyes
- Wash hands thoroughly after handling

Proper Storage:
- Keep container tightly closed

- Store in a dark, cool, dry place with inert atmosphere

Spill Response:
- Evacuate area

- Wear appropriate PPE
- Absorb spill with inert material and place in a suitable container for disposal

First Aid Measures:
- Inhalation: Move to fresh air

- Skin Contact: Wash with plenty of water
- Eye Contact: Rinse cautiously with water for several minutes

- Ingestion: Call a poison center or doctor

Fire Fighting:
- Use dry chemical, CO2, or alcohol-resistant foam

- Wear self-contained breathing apparatus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of 2-Amino-4-
bromobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277943#2-amino-4-bromobenzonitrile-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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